
An In-depth Technical Guide to the Isomeric
Forms of Disodium Butenedioate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disodium maleate

Cat. No.: B1238016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Disodium butenedioate, existing in two isomeric forms—disodium maleate (the cis isomer)

and disodium fumarate (the trans isomer)—presents distinct physicochemical and biological

properties that are of significant interest in pharmaceutical and chemical research. This

technical guide provides a comprehensive overview of these two isomers, detailing their

synthesis, structural characteristics, and key physicochemical properties. Comparative data is

presented in structured tables for ease of reference. Furthermore, this guide outlines detailed

experimental protocols for their synthesis and characterization, and includes visualizations of

their isomeric relationship and synthetic pathways to facilitate a deeper understanding.

Introduction
Disodium butenedioate (C₄H₂Na₂O₄) is the sodium salt of butenedioic acid. The spatial

arrangement of the carboxylate groups around the central carbon-carbon double bond gives

rise to two geometric isomers: disodium maleate and disodium fumarate. The cis

configuration of disodium maleate and the trans configuration of disodium fumarate lead to

significant differences in their molecular geometry, which in turn influence their physical,

chemical, and biological behaviors. These differences are critical in various applications,

including as food additives, in industrial processes, and notably in pharmaceutical formulations

where they can be used as excipients or in the synthesis of active pharmaceutical ingredients.

[1][2]
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Isomeric Forms and Molecular Structure
The core difference between disodium maleate and disodium fumarate lies in their geometric

isomerism. Disodium maleate is the salt of maleic acid, the cis-isomer of butenedioic acid,

where the carboxylate groups are on the same side of the double bond.[3] Disodium fumarate

is the salt of fumaric acid, the trans-isomer, with the carboxylate groups on opposite sides.[4]

This fundamental structural difference impacts their chemical and physical properties

significantly.

Figure 1: Geometric Isomers of Disodium Butenedioate.

Physicochemical Properties
The distinct geometries of disodium maleate and disodium fumarate give rise to notable

differences in their physicochemical properties. These properties are crucial for their handling,

formulation, and application.

Property Disodium Maleate Disodium Fumarate

Synonyms
Sodium maleate, Disodium (Z)-

but-2-enedioate

Sodium fumarate, Disodium

(E)-but-2-enedioate

Molecular Formula C₄H₂Na₂O₄ C₄H₂Na₂O₄

Molecular Weight 160.04 g/mol [3] 160.04 g/mol [4]

Appearance White crystalline powder[1]
White, odorless crystalline

powder[2]

Solubility in Water Soluble in water[1] 228 g/L[5]

pKa of Parent Acid
pKa₁ = 1.9, pKa₂ = 6.07

(Maleic Acid)[6]

pKa₁ = 3.03, pKa₂ = 4.44

(Fumaric Acid)[1]

Toxicity (Oral, Rat LD50) 3380 mg/kg[7] 8000 mg/kg[8]

Crystal Structure of Disodium Maleate Monohydrate[9]
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Parameter Value

Crystal System Monoclinic

Space Group C2/c

Cell Dimensions a = 20.979 Å, b = 10.004 Å, c = 6.369 Å

β = 100.15°

Experimental Protocols
Synthesis
The most common method for the synthesis of both isomers is the neutralization of the

corresponding acid with a sodium base, such as sodium hydroxide or sodium carbonate.[1][8]

Disodium Maleate Synthesis Disodium Fumarate Synthesis

Maleic Anhydride

Neutralization Reaction

Sodium Hydroxide Solution Water

Disodium Maleate Solution

Fumaric Acid

Neutralization Reaction

Sodium Hydroxide Solution Water

Disodium Fumarate Solution

Click to download full resolution via product page

Figure 2: General Synthesis Workflow.

Protocol for the Synthesis of Disodium Maleate:[9]

Reaction Setup: In a reaction vessel, dissolve 9.8 parts by weight of maleic anhydride in 100

parts by weight of water.
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Neutralization: Slowly add 8 parts by weight of sodium hydroxide to the maleic anhydride

solution while stirring continuously. The reaction is exothermic, and cooling may be required

to maintain a controlled temperature.

Completion: Continue stirring until a homogeneous solution of disodium maleate is

obtained.

Isolation (Optional): The disodium maleate can be used in solution or isolated as a solid by

evaporation of the water, followed by drying.

Protocol for the Synthesis of Disodium Fumarate:[8]

Reaction Setup: Heat water to boiling in a reaction vessel.

Dissolution: While stirring, add fumaric acid to the boiling water.

Neutralization: Add sodium carbonate in portions until the pH of the solution reaches 6.5-6.7.

Filtration: Filter the hot solution to remove any impurities.

Isolation: The resulting solution of sodium fumarate can be used directly, or the product can

be isolated by cooling and crystallization or by evaporation of the solvent.

Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the isomeric identity based on the chemical shifts of the vinylic protons.

Sample Preparation: Prepare a solution of the disodium butenedioate isomer in deuterium

oxide (D₂O).

¹H NMR of Disodium Maleate: The two vinylic protons are chemically equivalent in the cis

configuration and will appear as a single peak.

¹H NMR of Disodium Fumarate: The two vinylic protons in the trans configuration are also

equivalent and will appear as a single peak, but at a different chemical shift compared to the

maleate isomer.[10][11]
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Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups and differentiate the isomers based on their

vibrational frequencies.

Sample Preparation: Prepare a KBr pellet containing a small amount of the sample or use an

ATR-FTIR spectrometer.

Expected Spectra: Both isomers will show strong absorption bands corresponding to the

carboxylate (COO⁻) stretching vibrations. Differences in the fingerprint region (below 1500

cm⁻¹) can be used to distinguish between the cis and trans isomers due to their different

symmetries.

Applications
Both disodium maleate and disodium fumarate have a range of applications in various

industries.

Disodium Maleate:

Pharmaceuticals: Used as an excipient in drug formulations to improve solubility and

stability.[1]

Food Industry: Acts as a flavor enhancer and stabilizer.[1]

Agriculture: Employed as a chelating agent in fertilizers.[1]

Cosmetics: Utilized for its emulsifying properties in personal care products.[1]

Disodium Fumarate:

Food Industry: Used as an acidulant and flavoring agent.[2]

Pharmaceuticals: Serves as a precursor for ferric fumarate, which is used to treat anemia.

[2]

Industrial Applications: Used in the production of polyester resins, adhesives, and as a

mordant in dyeing.[2]
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Safety and Toxicology
Both isomers are generally considered to have low toxicity. However, as with any chemical,

appropriate safety precautions should be taken during handling.

Disodium Maleate: May cause skin and serious eye irritation.[3] The oral LD50 in rats is

reported to be 3380 mg/kg.[7]

Disodium Fumarate: May cause skin and eye irritation.[4] Oral administration of 215 mg/kg in

humans has been reported to cause gastrointestinal upset.[4] The oral LD50 in rats is 8000

mg/kg.[8]

Conclusion
Disodium maleate and disodium fumarate, the cis and trans isomers of disodium

butenedioate, exhibit distinct physicochemical properties stemming from their geometric

differences. A thorough understanding of these properties, along with their synthesis and

characterization, is essential for their effective application in research and industry, particularly

in the field of drug development. This guide provides a foundational overview to aid

researchers and scientists in their work with these versatile compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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